Cas no 381708-80-1 (4-benzoyl-5-(2-fluorophenyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 4-benzoyl-5-(2-fluorophenyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 381708-80-1
• MF: C₂₃H₂₃FN₂O₄
• MW: 410.438129663467
• CID: 3073515
• PubChem ID: 5732822
• Update Time: 2025-06-07

4-benzoyl-5-(2-fluorophenyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• <br>4-Benzoyl-5-(2-fluoro-phenyl)-3-hydroxy-1-(2-morpholin-4-yl-ethyl)-1,5-dihy dro-pyrrol-2-one
• 4-benzoyl-5-(2-fluorophenyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-2,5-dihydro-1H-pyrrol-2-one
• UPCMLD0ENAT5967851:001
• Oprea1_544620
• Z57238214
• F1260-0113
• 5-(2-fluorophenyl)-3-hydroxy-1-[2-(morpholin-4-yl)ethyl]-4-(phenylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one
• (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-morpholin-4-ylethyl)pyrrolidine-2,3-dione
• HMS1426B10
• Oprea1_009795
• 4-benzoyl-5-(2-fluorophenyl)-3-hydroxy-1-(2-morpholinoethyl)-1H-pyrrol-2(5H)-one
• EU-0010768
• 4-benzoyl-5-(2-fluorophenyl)-3-hydroxy-1-[2-(morpholin-4-yl)ethyl]-2,5-dihydro-1H-pyrrol-2-one
• STK897021
• AKOS016294224
• IFLab1_004960
• 381708-80-1

• Inchi： 1S/C23H23FN2O4/c24-18-9-5-4-8-17(18)20-19(21(27)16-6-2-1-3-7-16)22(28)23(29)26(20)11-10-25-12-14-30-15-13-25/h1-9,20,27H,10-15H2/b21-19+
• InChI Key： GMORFDRSJOORGL-XUTLUUPISA-N
• SMILES： FC1C=CC=CC=1C1/C(=C(/C2C=CC=CC=2)\O)/C(C(N1CCN1CCOCC1)=O)=O

Computed Properties

• Exact Mass: 410.16418538Da
• Monoisotopic Mass: 410.16418538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.1Ų

Additional information on 4-benzoyl-5-(2-fluorophenyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-2,5-dihydro-1H-pyrrol-2-one

Introduction to 4-Benzoyl-5-(2-Fluorophenyl)-3-Hydroxy-1-(2-(Morpholin-4-yl)ethyl)-2,5-Dihydro-1H-Pyrrol-2-one (CAS No. 381708-80-1)

4-Benzoyl-5-(2-fluorophenyl)-3-hydroxy-1-(2-(morpholin-4-yl)ethyl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 381708-80-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinones and is characterized by its unique structural features, including a benzoyl group, a fluorinated phenyl ring, a hydroxyl group, and a morpholine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 4-benzoyl-5-(2-fluorophenyl)-3-hydroxy-1-(2-(morpholin-4-yl)ethyl)-2,5-dihydro-1H-pyrrol-2-one involves multi-step reactions, typically starting from readily available starting materials. The key steps often include the formation of the pyrrolidinone core, followed by the introduction of the benzoyl and fluorinated phenyl groups, and finally the attachment of the morpholine moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

In terms of its biological activity, 4-benzoyl-5-(2-fluorophenyl)-3-hydroxy-1-(2-(morpholin-4-yl)ethyl)-2,5-dihydro-1H-pyrrol-2-one has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of protein kinases, which are crucial enzymes involved in cellular signaling pathways. Protein kinases play a central role in many physiological processes and are often dysregulated in diseases such as cancer, inflammation, and neurodegenerative disorders.

Several studies have demonstrated that 4-benzoyl-5-(2-fluorophenyl)-3-hydroxy-1-(2-(morpholin-4-yl)ethyl)-2,5-dihydro-1H-pyrrol-2-one exhibits potent inhibitory effects on specific protein kinases. For instance, it has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. By targeting CDKs, this compound has the potential to arrest cell proliferation and induce apoptosis in cancer cells. Additionally, it has been reported to inhibit other kinases such as p38 MAPK and JNK, which are involved in inflammatory responses.

Beyond its kinase inhibitory properties, 4-benzoyl-5-(2-fluorophenyl)-3-hydroxy-1-(2-(morpholin-4-yl)ethyl)-2,5-dihydro-1H-pyrrol-2-one has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-benzoyl-5-(2-fluorophenyl)-3-hydroxy-1-(2-(morpholin-4-y l)ethyl)-2,5-dihydro - 1H - pyrrol - 2 - one have also been studied to assess its suitability for therapeutic applications. Preclinical studies have indicated that it has favorable oral bioavailability and a reasonable half-life in animal models. However, further optimization may be necessary to improve its pharmacokinetic profile for human use.

In addition to its therapeutic potential, 4-benzoyl - 5 - ( 2 - fluorophenyl ) - 3 - hydroxy - 1 - ( 2 - ( morpholin - 4 - y l ) eth y l ) - 2 , 5 - dihydro - 1 H - pyrrol - 2 - one has also been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific protein kinases makes it a valuable reagent for probing signaling pathways and understanding disease mechanisms at a molecular level.

The safety profile of 4-benzoyl - 5 - ( 2 - fluorophenyl ) - 3 - hydroxy - 1 - ( 2 - ( morpholin - 4 - y l ) eth y l ) - 2 , 5 - dihydro - 1 H - pyrrol - 2 - one is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have generally shown that it is well-tolerated at effective doses. However, comprehensive safety evaluations are ongoing to ensure that it meets regulatory standards for clinical use.

In conclusion, 4-benzoyl - 5 -( 2-fluorophenyl ) – 3 – hydroxy – 1 – ( 2 – ( morpholin – 4 – y l ) eth y l ) – 2 , 5 – dihydro – 1 H – pyrrol – 2 – one (CAS No. 381708–80–1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and multifaceted biological effects make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.